Cas no 2411223-34-0 (tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate)

• Product Name: tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate
• CAS No: 2411223-34-0
• MF: C₁₈H₃₀BNO₄
• MW: 335.25
• MDL: MFCD31743054
• CID: 5108594
• PubChem ID: 147718211
• Update Time: 2026-03-03

tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate
• 2-Boc-2-azaspiro[3.4]oct-6-ene-6-boronic acid pinacol ester
• BS-43444
• PB42344
• t-Butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate
• MFCD31743054
• DB-390077
• D79093
• CS-0529255
• 1,1-Dimethylethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate
• 2411223-34-0

• MDL： MFCD31743054
• Inchi： 1S/C18H30BNO4/c1-15(2,3)22-14(21)20-11-18(12-20)9-8-13(10-18)19-23-16(4,5)17(6,7)24-19/h8H,9-12H2,1-7H3
• InChI Key： GWAWVEFDTDAGDZ-UHFFFAOYSA-N
• SMILES： C1C2(CC=C(B3OC(C)(C)C(C)(C)O3)C2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 335.2267886g/mol
• Monoisotopic Mass: 335.2267886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate

Comprehensive Guide to tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate (CAS No. 2411223-34-0)

tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate (CAS No. 2411223-34-0) is a highly specialized boronic ester compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, often referred to as a spirocyclic boronate ester, is a key intermediate in the synthesis of complex molecules due to its unique structural features and reactivity. Researchers and industry professionals are increasingly interested in this compound for its potential applications in drug discovery and catalysis.

The molecular structure of tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate includes a spirocyclic framework and a boronic ester moiety, which are critical for its chemical behavior. The spirocyclic nature of the compound provides rigidity and stability, making it an excellent candidate for designing targeted therapeutics. Meanwhile, the boronic ester group is widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic chemistry.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The azaspiro[3.4]octene core is a privileged scaffold found in many bioactive molecules, including kinase inhibitors and GPCR modulators. As the pharmaceutical industry continues to explore novel drug candidates, tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate has emerged as a valuable building block for high-throughput screening and lead optimization.

In addition to its pharmaceutical applications, this compound is also relevant in material science. The boronic ester functionality can be utilized to create self-healing polymers and responsive materials, which are gaining traction in fields like soft robotics and smart coatings. The ability to form dynamic covalent bonds makes tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate a promising candidate for next-generation functional materials.

The synthesis of tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate typically involves multi-step organic reactions, including cyclization and boronation steps. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These innovations align with the growing demand for green chemistry and sustainable synthesis practices.

From a commercial perspective, the demand for tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate is on the rise, driven by its applications in bioconjugation and chemical biology. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of academic and industrial researchers. Its CAS No. 2411223-34-0 serves as a unique identifier, ensuring precise sourcing and regulatory compliance.

In summary, tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-azaspiro[3.4]oct-6-ene-2-carboxylate (CAS No. 2411223-34-0) is a multifaceted compound with broad applications in drug development, material science, and catalysis. Its unique structural attributes and reactivity make it a valuable tool for researchers exploring innovative chemical solutions. As the scientific community continues to uncover new uses for this compound, its significance in cutting-edge research is expected to grow exponentially.